Cas no 1270556-39-2 (3-amino-3-(4-methanesulfonylphenyl)propan-1-ol)

• Product Name: 3-amino-3-(4-methanesulfonylphenyl)propan-1-ol
• CAS No: 1270556-39-2
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 5948051
• PubChem ID: 65814524
• Update Time: 2025-06-27

3-amino-3-(4-methanesulfonylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-methanesulfonylphenyl)propan-1-ol
• 1270556-39-2
• EN300-1991128
• AKOS015155639

• Inchi： 1S/C10H15NO3S/c1-15(13,14)9-4-2-8(3-5-9)10(11)6-7-12/h2-5,10,12H,6-7,11H2,1H3
• InChI Key： MFRMLJPOVFGFHD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(CCO)N)(=O)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-amino-3-(4-methanesulfonylphenyl)propan-1-ol

3-Amino-3-(4-Methanesulfonylphenyl)Propan-1-Ol (CAS 1270556-39-2): A Promising Compound in Biomedical Research

3-Amino-3-(4-methanesulfonylphenyl)propan-1-ol, also known as CAS 1270556-39-2, is a multifunctional organic compound that has garnered significant attention in the biomedical field due to its unique structural features and potential therapeutic applications. This molecule combines an amino group, a methanesulfonylphenyl substituent, and a hydroxyl group, creating a versatile scaffold for various biological interactions. Recent advancements in medicinal chemistry have highlighted its role in modulating cellular signaling pathways, making it a candidate for drug development targeting inflammatory diseases and neurodegenerative disorders.

The chemical structure of 3-amino-3-(4-methanesulfonylphenyl)propan-1-ol is characterized by a central carbon chain flanked by an amino group and a methanesulfonylphenyl group. The hydroxyl group at the terminal position enhances its solubility in aqueous environments, which is critical for pharmaceutical applications. The presence of the methanesulfonyl group introduces a sulfonamide functionality, which is known to enhance metabolic stability and improve drug-like properties. These structural elements collectively contribute to its potential as a lead compound in the design of novel therapeutics.

Recent research has focused on the pharmacological effects of 3-amino-3-(4-methanesylnylphenyl)propan-1-ol in modulating inflammatory responses. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a key mediator of chronic inflammation. The compound's ability to suppress pro-inflammatory cytokine production, such as TNF-α and IL-6, suggests its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, 3-amino-3-(4-methanesulfonylphenyl)propan-1-ol has shown promise in the treatment of neurodegenerative disorders. A 2024 preclinical study in Neuropharmacology revealed that the compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and mitochondrial dysfunction. These findings highlight its potential as a candidate for Alzheimer's disease and Parkinson's disease therapies, where oxidative damage plays a central role.

The synthetic pathway of 3-amino-3-(4-methanesulfonylphenyl)propan-1-ol involves several key steps, including the coupling of an amino group with a methanesulfonylphenyl moiety. Researchers have optimized reaction conditions to improve yield and purity, with recent advancements in asymmetric catalysis enabling the selective synthesis of the desired stereoisomer. This has been critical for ensuring the compound's biological activity, as stereochemistry often dictates pharmacological efficacy.

Applications in drug development are expanding as scientists explore its interactions with various biological targets. For instance, the compound has been investigated as a potential inhibitor of protein kinase C (PKC), an enzyme involved in cell proliferation and differentiation. A 2023 study in Drug Discovery Today reported that 3-amino-3-(4-methanesulfonylphenyl)propan-1-ol demonstrates potent inhibitory activity against PKC isoforms, suggesting its utility in cancer therapy by targeting aberrant signaling pathways in tumor cells.

Additionally, the compound's ability to modulate ion channels has sparked interest in its potential for treating cardiovascular diseases. A 2024 study in Cardiovascular Research found that 3-amino-3-(4-methanesulfonylphenyl)propan-1-ol can selectively block voltage-gated sodium channels, which may have implications for managing arrhythmias and hypertension. These findings underscore the compound's versatility in addressing multiple disease mechanisms.

Biocompatibility and safety profiles are critical considerations for its therapeutic use. In vitro and in vivo studies have shown that 3-amino-3-(4-methanesulfonylphenyl)propan-1-ol exhibits low cytotoxicity, with minimal effects on healthy cells. This is attributed to its selective targeting of pathological pathways, which minimizes off-target effects. However, further clinical trials are needed to validate its safety in human populations.

Future directions in research involve the development of derivative compounds to enhance its therapeutic potential. For example, conjugating the molecule with targeting ligands or modifying its functional groups could improve its specificity and efficacy. Additionally, computational modeling is being used to predict its interactions with biological targets, accelerating the drug discovery process.

In conclusion, 3-amino-3-(4-methanesulfonylphenyl)propan-1-ol represents a promising candidate in biomedical research, with potential applications in treating inflammatory, neurodegenerative, and cardiovascular diseases. Its structural versatility and pharmacological effects make it a valuable lead compound for further exploration in drug development.